Cas no 2680681-77-8 (tert-butyl N-(7-bromoisoquinolin-1-yl)carbamate)

• Product Name: tert-butyl N-(7-bromoisoquinolin-1-yl)carbamate
• CAS No: 2680681-77-8
• MF: C₁₄H₁₅BrN₂O₂
• MW: 323.185102701187
• CID: 5632153
• PubChem ID: 165935278
• Update Time: 2025-07-23

tert-butyl N-(7-bromoisoquinolin-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28294321
• tert-butyl N-(7-bromoisoquinolin-1-yl)carbamate
• 2680681-77-8

• Inchi： 1S/C14H15BrN2O2/c1-14(2,3)19-13(18)17-12-11-8-10(15)5-4-9(11)6-7-16-12/h4-8H,1-3H3,(H,16,17,18)
• InChI Key： DROCOWOMHXWJKN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=CN=C(C=2C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 322.03169g/mol
• Monoisotopic Mass: 322.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-(7-bromoisoquinolin-1-yl)carbamate

Introduction to Tert-butyl N-(7-bromoisoquinolin-1-yl)carbamate (CAS No. 2680681-77-8)

Tert-butyl N-(7-bromoisoquinolin-1-yl)carbamate, with the CAS number 2680681-77-8, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the isoquinoline derivatives, a class of heterocyclic organic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The presence of a bromo substituent at the 7-position of the isoquinoline ring and the carbamate functional group at the nitrogen atom enhances its chemical reactivity and makes it a valuable intermediate in synthetic chemistry.

The structure of Tert-butyl N-(7-bromoisoquinolin-1-yl)carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 7-bromoisoquinoline core. This structural arrangement not only contributes to its stability but also provides multiple sites for chemical modification, making it a versatile building block for the synthesis of more complex molecules. The tert-butyl group, in particular, serves as a protecting group for the carbamate functionality, ensuring that it remains intact during various chemical reactions while other parts of the molecule are being modified.

In recent years, there has been growing interest in isoquinoline derivatives due to their potential as pharmacological agents. Isoquinolines and their derivatives have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antitumor, and antiviral properties. Among these derivatives, compounds with bromine substituents have been particularly studied for their enhanced bioactivity and improved binding affinity to biological targets. The bromine atom can participate in various interactions with biological molecules, such as hydrogen bonding and hydrophobic interactions, which can modulate the activity of the compound.

The carbamate functional group in Tert-butyl N-(7-bromoisoquinolin-1-yl)carbamate also plays a crucial role in its pharmacological profile. Carbamates are known for their ability to act as protease inhibitors, which has led to their use in the development of drugs for treating various diseases, including cancer and inflammation-related disorders. The tert-butyl group further enhances the stability of the carbamate moiety, making it resistant to hydrolysis under physiological conditions. This stability is essential for maintaining the efficacy of the compound during its biological activity.

Recent research has highlighted the importance of Tert-butyl N-(7-bromoisoquinolin-1-yl)carbamate in drug discovery and development. Studies have shown that this compound can serve as a lead molecule for the synthesis of novel therapeutic agents. For instance, researchers have explored its potential as an inhibitor of specific enzymes involved in cancer progression. The combination of the bromoisoquinoline core and the carbamate group provides multiple opportunities for designing molecules with enhanced selectivity and potency against target enzymes.

One notable application of Tert-butyl N-(7-bromoisoquinolin-1-yl)carbamate is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often dysregulated in cancer cells. By inhibiting specific kinases, it is possible to disrupt these signaling pathways and induce apoptosis or cell cycle arrest in cancer cells. The bromine substituent in Tert-butyl N-(7-bromoisoquinolin-1-yl)carbamate has been found to improve binding affinity to kinase active sites, making it an attractive candidate for further development.

Another area where this compound has shown promise is in antiviral therapy. Viruses often rely on host cellular machinery for replication, and targeting these processes can lead to effective antiviral drugs. Tert-butyl N-(7-bromoisoquinolin-1-yl)carbamate has been investigated for its potential ability to inhibit viral proteases, which are essential for viral replication. The carbamate group has been shown to interact with key residues in viral protease active sites, leading to inhibition of viral activity.

The synthesis of Tert-butyl N-(7-bromoisoquinolin-1-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the bromination of isoquinoline at the 7-position, followed by reaction with a carbamic acid derivative or its activated form. The introduction of the tert-butyl group is then achieved through reaction with tert-butanol or another suitable reagent. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to ensure that the desired product is obtained.

The pharmacokinetic properties of Tert-butyl N-(7-bromoisoquinolin-1-yl)carbamate are also an important consideration in its development as a therapeutic agent. Studies have examined its solubility, stability, absorption, distribution, metabolism, and excretion (ADME) profiles. These studies help determine how well the compound is absorbed into the bloodstream, how it is distributed throughout the body, how it is metabolized by enzymes, and how it is eliminated from the body. Optimizing these properties can enhance the bioavailability and efficacy of the compound.

In conclusion, Tert-butyl N-(7-bromoisoquinolin-1-yl)carbamate (CAS No. 2680681-77-8) is a promising compound with significant potential in pharmaceutical applications. Its unique structure combines a bromoisoquinoline core with a carbamate group, providing multiple opportunities for chemical modification and biological activity modulation. Recent research has highlighted its role as a lead molecule for drug discovery efforts targeting various diseases including cancer and viral infections. As our understanding of its pharmacological properties continues to grow，this compound will likely play an increasingly important role in future therapeutic strategies.